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Toxicity Data for Other Strobilurin Fungicides

To provide context, here is a summary of the available toxicity data for several well-studied strobilurins,
particularly in aquatic models like zebrafish. This illustrates the type of data that is typically generated for a

comparative guide.

Table: Comparative Toxicity of Selected Strobilurin Fungicides in Zebrafish

Experimental

Fungicide Key Toxicity Findings / Endpoints Concentration /
Level

Pyraclostrobin Induced 100% mortality in zebrafish embryos; 125-250 nM (approx.
significantly inhibited mitochondrial complex Il 0.04-0.08 mg/L) [1].
activity; reduced ATP production; increased oxidative
stress [1].

Trifloxystrobin Induced 100% mortality in zebrafish embryos; 125-250 nM (approx.
significantly inhibited mitochondrial complex IlI 0.06-0.12 mg/L) [1].
activity; reduced ATP production; increased oxidative
stress [1].
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Experimental

Fungicide Key Toxicity Findings | Endpoints Concentration /
Level
Azoxystrobin Lower acute toxicity to zebrafish embryos (no 50-250 nM (approx.

mortality at 250 nM); induced oxidative stress, DNA 0.02-0.11 mg/L) [1].
damage, and developmental toxicity in other studies

(1] [2].

Kresoxim-methyl Lower acute toxicity to zebrafish embryos (no 50-250 nM (approx.
mortality at 250 nM) [1]. 0.02-0.08 mg/L) [1].
Metyltetraprole Caused significant hyperactivity; altered gene 100 pg/L (0.1 mg/L)
(Novel Strobilurin) expression related to mitochondrial electron transport  [3].
chain [3].

The primary mechanism of action underlying this toxicity is the inhibition of mitochondrial respiration,
which is consistent across all strobilurin fungicides. The following diagram illustrates this common pathway

and its downstream toxic effects.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S0300483X21000299
https://www.sciencedirect.com/science/article/abs/pii/S0048969723070559
https://www.sciencedirect.com/science/article/abs/pii/S0300483X21000299
https://www.sciencedirect.com/science/article/abs/pii/S0300483X21000299
https://www.sciencedirect.com/science/article/abs/pii/S0300483X21000299
https://pmc.ncbi.nlm.nih.gov/articles/PMC12390205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12390205/
https://www.smolecule.com/products/s636842?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

(Strobilurin Fungicide Exposura
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Common Experimental Protocols for Assessment

The methodologies cited in the search results for assessing strobilurin toxicity are well-standardized. The
following workflow outlines a typical protocol using a zebrafish model, which you can adapt for

comparative studies.
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1. Embryo Collection
(Wild-type AB strain zebrafish)

2. Chemical Exposure
(Initiated at ~6 hours post-fertilization (hpf))
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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